Cas no 3520-72-7 (Pigment Orange 13 (Technical Grade))

Pigment Orange 13 (Technical Grade) Properties

Names and Identifiers

• Pigment Permanent Orange G
• C.I. 21110
• 4,4'-[(3,3'-Dichloro[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one]
• PYRAZOLONE ORANGE
• 4-dihydro-5-methyl-2-phenyl-
• atulvulcanfastpigmentorangeg
• benzidineorange
• benzidineorange45-2850
• FAST ORANGE G
• Pigment Orange 13 (21110)
• C.I. PIGMENT ORANGE 13
• DAIDAI204
• fastonaorangeg
• kromonorangeg
• lutetiaorangej
• Orange 13
• Orange 34
• pv-orangeg
• siegleoranges
• Pigment Orange 13
• YONGGUJUHUANG
• calcotoneoranger
• carnelioorangeg
• dainichifastorangerr
• daltolitefastorangeg
• diarylideorange
• eljonfastorangeg
• fastbenzideneorangeyb3
• PigmentOrange13
• +Expand

• MDL： MFCD00059727
• InChIKey： HKYYDLYCGBDWSB-UHFFFAOYSA-N
• Inchi： 1S/C32H24Cl2N8O2/c1-19-29(31(43)41(39-19)23-9-5-3-6-10-23)37-35-27-15-13-21(17-25(27)33)22-14-16-28(26(34)18-22)36-38-30-20(2)40-42(32(30)44)24-11-7-4-8-12-24/h3-18,29-30H,1-2H3
• SMILES： C1(C2=CC=C(N=NC3C(C)=NN(C4=CC=CC=C4)C3=O)C(Cl)=C2)=CC=C(N=NC2C(C)=NN(C3=CC=CC=C3)C2=O)C(Cl)=C1

Computed Properties

• Exact Mass: 622.14000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 7
• Monoisotopic Mass: 622.139927
• Heavy Atom Count: 44
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 114

Experimental Properties

• LogP: 7.41160
• PSA: 114.78000
• Refractive Index: 1.6100 (estimate)
• Boiling Point: 716.7°Cat760mmHg
• Melting Point: >300°C
• Flash Point: 387.3°C
• Color/Form: Yellow powder
• Solubility: Insoluble in water.
• pka: 1.55±0.70(Predicted)
• Color index: 21110
• Density: 1.5522 (rough estimate)

Pigment Orange 13 (Technical Grade) Security Information

• Symbol: GHS07
• Safety Term：26-36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22
• Hazard Statement： H317
• Warning Statement： P261-P272-P280-P302+P352+P333+P313+P362+P364-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

Pigment Orange 13 (Technical Grade) Customs Data

• HS CODE：3204.17.9086